Cas no 1047652-32-3 (N-(3-Methylbenzyl)-1-phenyl-1-ethanamine hydrochloride)

• Product Name: N-(3-Methylbenzyl)-1-phenyl-1-ethanamine hydrochloride
• CAS No: 1047652-32-3
• MF: C₁₆H₂₀ClN
• MW: 261.789703369141
• MDL: MFCD03930930
• CID: 4569512
• Update Time: 2025-05-21

N-(3-Methylbenzyl)-1-phenyl-1-ethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(3-methylbenzyl)-1-phenylethanamine hydrochloride
• N-(3-Methylbenzyl)-1-phenyl-1-ethanamine hydrochloride

• MDL： MFCD03930930
• Inchi： 1S/C16H19N.ClH/c1-13-7-6-8-15(11-13)12-17-14(2)16-9-4-3-5-10-16;/h3-11,14,17H,12H2,1-2H3;1H
• InChI Key： LBPVIYBAXBXPHW-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1)(C)NCC1C=CC=C(C)C=1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 4

N-(3-Methylbenzyl)-1-phenyl-1-ethanamine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on N-(3-Methylbenzyl)-1-phenyl-1-ethanamine hydrochloride

N-(3-Methylbenzyl)-1-phenyl-1-ethanamine Hydrochloride: An Overview of Its Structure, Properties, and Applications

N-(3-Methylbenzyl)-1-phenyl-1-ethanamine hydrochloride (CAS No. 1047652-32-3) is a compound of significant interest in the fields of organic chemistry and medicinal chemistry. This compound is a derivative of benzylamine and phenylethylamine, and its unique structure and properties make it a valuable candidate for various applications, particularly in the development of pharmaceuticals and chemical research.

The molecular formula of N-(3-Methylbenzyl)-1-phenyl-1-ethanamine hydrochloride is C₁₆H₂₀ClN, and its molecular weight is approximately 267.80 g/mol. The compound exists as a white crystalline solid at room temperature and is highly soluble in water and common organic solvents such as methanol and ethanol. The hydrochloride salt form enhances its solubility and stability, making it more suitable for various chemical and biological applications.

In terms of its chemical structure, N-(3-Methylbenzyl)-1-phenyl-1-ethanamine hydrochloride features a central phenylethylamine core with a substituted benzyl group attached to the nitrogen atom. The presence of the methyl group on the benzyl ring adds steric bulk and influences the compound's reactivity and biological activity. The hydrochloride salt form ensures that the compound is protonated, which can affect its interactions with biological systems.

Recent research has focused on the potential applications of N-(3-Methylbenzyl)-1-phenyl-1-ethanamine hydrochloride in medicinal chemistry. Studies have shown that this compound exhibits interesting pharmacological properties, including central nervous system (CNS) activity and potential therapeutic effects. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound demonstrated significant antidepressant-like effects in animal models, suggesting its potential as a lead compound for the development of new antidepressant drugs.

In addition to its potential as a therapeutic agent, N-(3-Methylbenzyl)-1-phenyl-1-ethanamine hydrochloride has been investigated for its use in chemical synthesis. Its versatile structure allows it to serve as a building block for the synthesis of more complex molecules. Researchers have utilized this compound as an intermediate in the synthesis of various bioactive compounds, including alkaloids and other natural products. The ability to modify the benzyl and phenylethylamine moieties provides a wide range of possibilities for tailoring the properties of the final products.

The synthesis of N-(3-Methylbenzyl)-1-phenyl-1-ethanamine hydrochloride typically involves several steps, starting from readily available starting materials such as 3-methylbenzaldehyde and phenylethylamine. The key reaction involves reductive amination to form the amine derivative, followed by salt formation with hydrochloric acid. Recent advancements in synthetic methods have led to more efficient and environmentally friendly processes for producing this compound on both laboratory and industrial scales.

The safety profile of N-(3-Methylbenzyl)-1-phenyl-1-ethanamine hydrochloride has also been evaluated in various studies. While it is generally considered safe for laboratory use when proper handling procedures are followed, it is important to note that like many organic compounds, it should be handled with care to avoid inhalation or skin contact. Safety data sheets (SDS) provide detailed information on handling, storage, and disposal procedures to ensure safe use in both research and industrial settings.

In conclusion, N-(3-Methylbenzyl)-1-phenyl-1-ethanamine hydrochloride (CAS No. 1047652-32-3) is a versatile compound with promising applications in medicinal chemistry and chemical synthesis. Its unique structure and properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its potential uses, this compound is likely to play an increasingly important role in advancing our understanding of chemical biology and drug discovery.